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Compound of Interest |

2-[3-(Propan-2-yl)phenoxy]acetic
Compound Name:

acid
CAS No.: 1878-52-0
Cat. No.: B3048947

Get Quote

Introduction & Scope

2-[3-(Propan-2-yl)phenoxyJacetic acid, commonly referred to as 3-isopropylphenoxyacetic
acid (CAS: 1878-52-0), is a highly relevant structural motif in medicinal chemistry and
agrochemicals[1]. Phenoxyacetic acid derivatives frequently serve as critical pharmacophores
in the development of peroxisome proliferator-activated receptor (PPAR) agonists,
thyromimetics, and plant growth regulators due to their specific lipophilic and electronic
properties[2].

Accurate structural elucidation of this compound is paramount during synthetic validation,
quality control, and pharmacological formulation. This application note provides a
comprehensive, self-validating protocol for the spectroscopic characterization (NMR, FT-IR,
and LC-MS) of 2-[3-(propan-2-yl)phenoxy]acetic acid. By detailing both the step-by-step
methodologies and the mechanistic causality behind the analytical choices, this guide ensures
high-fidelity data acquisition and interpretation.

Physicochemical Profile
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Before initiating spectroscopic workflows, it is critical to establish the baseline physicochemical
parameters of the analyte to inform solvent selection and ionization strategies[3].

Parameter Value

Chemical Name 2-[3-(Propan-2-yl)phenoxy]acetic acid
CAS Registry Number 1878-52-0

Molecular Formula C11H1403

Molecular Weight 194.23 g/mol

SMILES String CC(C)clcecec(OCC(0)=0)c1

LogP (Octanol/Water) 2.59

Analytical Workflow Architecture

The following diagram illustrates the parallel analytical workflow designed to orthogonally
validate the chemical structure.
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Workflow for the spectroscopic characterization of 2-[3-(propan-2-yl)phenoxy]acetic acid.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Mechanistic Rationale & Solvent Selection

For phenoxyacetic acids, non-polar solvents like Chloroform-d (CDCIs) often lead to extensive
intermolecular hydrogen bonding (dimerization) of the carboxylic acid moiety, resulting in
severe line broadening. To circumvent this, Dimethyl Sulfoxide-de (DMSO-ds) is the solvent of
choice. DMSO acts as a strong hydrogen-bond acceptor, effectively disrupting the acid dimers
and yielding a sharp, distinct, and easily integrable -COOH proton signal downfield.

Standardized Protocol

» Preparation: Weigh precisely 15.0 mg of the analyte into a clean glass vial.

e Dissolution: Add 0.6 mL of DMSO-ds (99.9% D) containing 0.03% v/v Tetramethylsilane
(TMS) as an internal reference. Vortex for 30 seconds until complete dissolution is achieved.

o Transfer: Transfer the solution into a standard 5 mm NMR tube using a glass Pasteur
pipette, ensuring no air bubbles are trapped in the active volume.

e Acquisition (*H NMR): Acquire at 400 MHz. Use 16 scans with a relaxation delay (D1) of 10
seconds. Causality: A long relaxation delay is mandatory to ensure complete relaxation of
the acidic proton, allowing for accurate integration.

e Acquisition (**C NMR): Acquire at 100 MHz using complete proton decoupling (WALTZ-16).
Use 1024 scans to ensure an adequate signal-to-noise ratio for the quaternary carbons.

Data Interpretation & Assignments

Table 1: *H NMR Assignments (400 MHz, DMSO-ds)
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| 12.90 | Broad Singlet (br s) | 1H | -COOH | Highly deshielded acidic proton; stabilized as a
monomer by DMSO-de. |

Table 2: 13C NMR Assignments (100 MHz, DMSO-de)

Chemical Shift (6, ppm) Carbon Type Assignment

Isopropyl methyl carbons
23.8 Primary (CHs) AL L

(x2)
33.8 Tertiary (CH) Isopropyl methine carbon
64.5 Secondary (CHz2) Ether linkage (-O-CHz-)

. Aromatic carbons (C-2, C-4, C-

112.0-120.5 Tertiary (CH) 6)
129.5 Tertiary (CH) Aromatic carbon (C-5)

Aromatic carbon attached to
150.0 Quaternary (C) )

isopropyl (C-3)

Aromatic carbon attached to
158.0 Quaternary (C)

oxygen (C-1)

| 170.5 | Quaternary (C) | Carboxylic acid carbonyl (-COOH) |

Fourier-Transform Infrared (FT-IR) Spectroscopy
Mechanistic Rationale

Traditional KBr pellet methods are highly susceptible to moisture absorption, which introduces
a broad artifact band around 3400 cm~? that masks the critical O-H stretch of the carboxylic
acid. Attenuated Total Reflectance (ATR) FT-IR is utilized here to analyze the neat solid,
preserving the native hydrogen-bonded state of the crystal lattice without moisture interference.

Standardized Protocol

o Background: Clean the diamond ATR crystal with isopropanol. Collect a background
spectrum (air) using 32 scans.
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o Sample Application: Deposit approximately 2 mg of the solid powder directly onto the center
of the ATR crystal.

o Compression: Lower the pressure anvil until the clutch clicks, ensuring intimate contact
between the crystal and the sample. Causality: Poor contact in solid-state ATR leads to weak
signal intensity and distorted peak shapes.

e Acquisition: Collect 32 scans at a resolution of 4 cm~ from 4000 to 400 cm~1.

Key Vibrational Modes

Table 3: FT-IR Spectral Data (Neat ATR)

Wavenumber . .
Intensity Band Shape Assignment
(cm™)
O-H stretch
2500 - 3300 Strong Very Broad (carboxylic acid
dimer)
) C-H stretch (aliphatic,
2860 - 2960 Medium Sharp )
isopropyl)
C=0 stretch
1730 Strong Sharp . .
(carboxylic acid)
) C=C stretch (aromatic
1605, 1585 Medium Sharp )
ring)
C-0O-C asymmetric
1225 Strong Sharp stretch (alkyl aryl
ether)
) C-0O-C symmetric
1050 Medium Sharp

stretch

| 780, 690 | Strong | Sharp | C-H out-of-plane bending (meta-disubstituted benzene) |
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Liquid Chromatography-Mass Spectrometry (LC-
MS)
Mechanistic Rationale & lonization Strategy

Given the presence of the carboxylic acid moiety, Electrospray lonization in Negative Mode
(ESI-) is the most sensitive and logical choice. The compound readily undergoes deprotonation
to form a stable [M-H]~ anion[2]. Positive mode (ESI+) is generally avoided for simple
phenoxyacetic acids as they lack basic sites (like amines) to efficiently accept a proton, leading

to poor signal-to-noise ratios.

Standardized Protocol

o Sample Preparation: Prepare a 1 mg/mL stock solution in HPLC-grade methanol. Dilute to a
working concentration of 10 pg/mL using a 50:50 mixture of Water:Acetonitrile containing
0.1% Formic Acid.

e Injection: Inject 5 pL into the LC-MS system.

e Source Parameters: Operate the ESI source in negative ion mode. Set the capillary voltage
to 2.5 kV and the desolvation temperature to 350°C.

 MS/MS Fragmentation: Isolate the precursor ion (m/z 193) in the quadrupole. Induce
fragmentation using Collision-Induced Dissociation (CID) with argon gas at a collision energy
of 15-20 eV.

Fragmentation Pathway Analysis

Phenoxyacetic acids exhibit a highly characteristic fragmentation pattern in tandem mass
spectrometry. The primary diagnostic pathway involves the cleavage of the ether bond
accompanied by a rearrangement that expels a neutral molecule of formaldehyde (CH20) and
carbon monoxide (CO), resulting in a net neutral loss of 58 Da to form the stable phenoxide

anion.
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Proposed ESI- MS/MS fragmentation pathway for 2-[3-(propan-2-yl)phenoxy]acetic acid.
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Table 4: LC-MS/MS Fragment lons (ESI Negative Mode)

Structural
m/z lon Type Formula .
Assignment
Deprotonated
193 [M-H]- C11H1303~ intact molecular

ion.

Loss of COz2 (44 Da)
149 Fragment C10H130~ from the carboxylic
acid group.

| 135 | Fragment | CoH110~ | 3-isopropylphenoxide anion (Base Peak). Formed via the neutral
loss of CO and CHz20 (58 Da) from the precursor ion. |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization of 2-[3-
(Propan-2-yl)phenoxy]acetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3048947/docs#comprehensive-spectroscopic-
characterization-of-2-3-propan-2-yl-phenoxy-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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